Cas no 1341609-10-6 (5-Bromo-8-fluoroquinolin-2(1H)-one)

• Product Name: 5-Bromo-8-fluoroquinolin-2(1H)-one
• CAS No: 1341609-10-6
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• CID: 5696914
• PubChem ID: 64208253
• Update Time: 2025-05-26

5-Bromo-8-fluoroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-fluoro-1,2-dihydroquinolin-2-one
• 1341609-10-6
• 5-Bromo-8-fluoroquinolin-2(1H)-one
• 5-bromo-8-fluoro-1H-quinolin-2-one
• SB70263
• Z1209414504
• CS-0257499
• 5-Bromo-8-fluoroquinolin-2-ol
• AKOS013528446
• EN300-6733341
• 2(1H)-Quinolinone, 5-bromo-8-fluoro-
• G44309

• Inchi： 1S/C9H5BrFNO/c10-6-2-3-7(11)9-5(6)1-4-8(13)12-9/h1-4H,(H,12,13)
• InChI Key： KQKSIZGEZCJLMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=CC(N2)=O)F

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-Bromo-8-fluoroquinolin-2(1H)-one

Recent Advances in the Study of 5-Bromo-8-fluoroquinolin-2(1H)-one (CAS: 1341609-10-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-8-fluoroquinolin-2(1H)-one (CAS: 1341609-10-6) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 5-Bromo-8-fluoroquinolin-2(1H)-one, which serves as a key intermediate in the development of novel quinoline-based therapeutics. Researchers have successfully employed this compound in the synthesis of various derivatives, demonstrating its utility in medicinal chemistry. The presence of both bromo and fluoro substituents on the quinoline scaffold enhances its reactivity and allows for further functionalization, making it a valuable building block for drug discovery.

In terms of biological activity, preliminary investigations have revealed promising results for 5-Bromo-8-fluoroquinolin-2(1H)-one and its derivatives. Several studies have reported its potential as an antimicrobial agent, with notable activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve interference with bacterial DNA gyrase, similar to other quinolone-based antibiotics. Additionally, recent in vitro studies have suggested potential anticancer properties, particularly in the context of inhibiting specific kinase pathways involved in tumor proliferation.

Pharmacokinetic studies of 5-Bromo-8-fluoroquinolin-2(1H)-one derivatives have shown improved metabolic stability compared to earlier generation quinolones. The bromo-fluoro substitution pattern appears to confer enhanced resistance to hepatic metabolism while maintaining favorable solubility profiles. These characteristics make the compound particularly interesting for further development as a potential therapeutic agent.

Recent computational modeling studies have provided insights into the molecular interactions of 5-Bromo-8-fluoroquinolin-2(1H)-one with various biological targets. Molecular docking simulations have identified potential binding modes with several clinically relevant enzymes, supporting the observed biological activities. These findings are guiding the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the optimization of 5-Bromo-8-fluoroquinolin-2(1H)-one-based therapeutics. Current research efforts are focused on improving target selectivity to minimize potential off-target effects, as well as addressing formulation challenges related to the compound's physicochemical properties. Several pharmaceutical companies have included derivatives of this compound in their early-stage development pipelines, indicating growing industry interest.

In conclusion, 5-Bromo-8-fluoroquinolin-2(1H)-one (CAS: 1341609-10-6) represents a promising scaffold for the development of new therapeutic agents. The latest research demonstrates its potential across multiple therapeutic areas, particularly in infectious diseases and oncology. Continued investigation into its structure-activity relationships and mechanism of action will be crucial for translating these findings into clinically useful compounds.